Cas no 41172-77-4 (Methyl 2-amino-3-oxobutanoate hydrochloride)

• Product Name: Methyl 2-amino-3-oxobutanoate hydrochloride
• CAS No: 41172-77-4
• MF: C₅H₁₀ClNO₃
• MW: 167.590800762177
• MDL: MFCD20226100
• CID: 1081199
• PubChem ID: 23120881
• Update Time: 2025-04-20

Methyl 2-amino-3-oxobutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-oxobutanoate hydrochloride
• Methyl 2-amino-3-oxobutanoate hydrochloride (1:1)
• AK100204
• PGXUEXDOVYLHEH-UHFFFAOYSA-N
• Methyl 2-amino-3-oxobutanoate HCl
• methyl 2-amino-3-oxobutanoate;hydrochloride
• ST2407128
• AX8280956
• alpha-acetylglycine methyl ester hydrochloride
• (+/-)-2-Amino-3-oxo-butyric acid methyl ester hydrochloride
• 41172-77-4
• Methyl2-amino-3-oxobutanoatehydrochloride
• SCHEMBL2840092
• AKOS022184573
• DS-3110
• CS-0112279
• C75090
• MFCD20226100
• DB-130055
• Butanoic acid, 2-amino-3-oxo-, methyl ester, hydrochloride

• MDL： MFCD20226100
• Inchi： 1S/C5H9NO3.ClH/c1-3(7)4(6)5(8)9-2;/h4H,6H2,1-2H3;1H
• InChI Key： PGXUEXDOVYLHEH-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C(C)=O)N)=O

Computed Properties

• Exact Mass: 167.0349209g/mol
• Monoisotopic Mass: 167.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4